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The table below summarizes the PTP1B inhibitory data for several natural compounds for which data is

available, to serve as a point of comparison.

Compound Name Source IC50 Value
Inhibition Type / Key
Findings

Phosphoeleganin
[1]

Marine ascidian
(Sidnyum
elegans)

1.3 ± 0.04 µM Pure non-competitive
inhibitor [1]

Viscosol (4) [2] Plant

(Dodonaea
viscosa)

13.5 µM Reversible, mixed type

I inhibitor (Ki = 4.6 µM)
[2]

Licochalcone A
[3]

Plant
(Glycyrrhiza
inflata)

Provided as part of a range (4.3 -
36.8 µM for initial flavonoids);

precise IC50 for this compound not
detailed in available text [3]

The presence of an
allyl group in ring B

may increase activity
[3]

Onion Peel
Extract [4]

Yellow Onion
(Allium cepa L.)

0.30 - 0.86 µg/mL (for various
water and ethanol extracts) [4]

Enhanced glucose
uptake in insulin-

resistant HepG2 cells
[4]
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Compound Name Source IC50 Value
Inhibition Type / Key
Findings

LGH00081 [5] Synthetic

(discovered via
HTS)

Data not fully specified in abstract;

identified as a novel competitive
inhibitor [5]

Competitive inhibitor

with good selectivity for
receptor-type PTPs [5]

Standard Experimental Protocol for PTP1B Inhibition

The following is a generalized summary of the core experimental methodology used to determine the IC50

values, synthesized from multiple research articles [4] [5] [2].

1. Enzyme and Reagents: The assay typically uses a recombinant human PTP1B enzyme, often

the catalytic domain (residues 1-321 or 1-302). The common substrate is p-nitrophenyl phosphate
(pNPP), which is hydrolyzed by PTP1B to the yellow-colored product p-nitrophenol, which can be

measured spectrophotometrically [4] [2].
2. Reaction Conditions: The assay is performed in a buffer solution (e.g., pH 7.4) containing

necessary components like dithiothreitol (DTT) to keep the enzyme's active-site cysteine reduced,
and a chelator like EDTA [4]. The reaction is carried out at a standard temperature like 37°C [2].

3. Inhibitor Testing: The compound or extract to be tested is dissolved in a suitable solvent like
DMSO and then serially diluted to various concentrations. The enzyme is pre-incubated with these

different concentrations of the inhibitor before the reaction is initiated by adding the substrate [5].
4. Detection and Analysis: The enzymatic reaction is allowed to proceed for a fixed time (e.g., 10-30

minutes) and is then stopped, often by adding a strong base. The amount of p-nitrophenol produced
is measured by its absorbance at 405-415 nm. The percentage inhibition at each inhibitor

concentration is calculated by comparing the activity to a control well with no inhibitor. The IC50 value
is then determined by fitting the concentration-response data to a non-linear regression curve [4] [2].

5. Kinetic and Specificity Analysis: For promising inhibitors, further studies are conducted to
determine the mechanism of inhibition (e.g., competitive, non-competitive) and the inhibitory constant

(Ki). Selectivity is also often tested against other phosphatases, most critically T-cell protein
tyrosine phosphatase (TCPTP), due to its high structural similarity to PTP1B [6] [7] [1].

The logical workflow of this process is outlined in the diagram below.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.nature.com/articles/aps2008232.pdf
https://www.nature.com/articles/aps2008232.pdf
https://www.nature.com/articles/aps2008232.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6341175/
https://www.nature.com/articles/aps2008232.pdf
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00040/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6341175/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00040/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6341175/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00040/full
https://www.nature.com/articles/aps2008232.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6341175/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00040/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322956/
https://www.scientificarchives.com/article/the-emerging-target-protein-tyrosine-phosphatase-1b-ptp1b-for-type-2-diabetes-mellitus-management
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540617/
https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start PTP1B Inhibition Assay

Prepare Recombinant
PTP1B Enzyme

Prepare Serial Dilutions
of Inhibitor/Extract

Pre-incubate Enzyme
with Inhibitor

Initiate Reaction
by Adding pNPP Substrate

Measure Absorbance
at 405-415 nm

Calculate % Inhibition
at Each Concentration

Determine IC50 via
Non-linear Regression

Click to download full resolution via product page

How to Proceed with Your Research

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s8193762?utm_src=pdf-body-img
https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Since the specific data for palitantin is not readily available, you may find the following steps helpful:

Check Broader Literature: The search results indicate that over 300 natural products have been
evaluated for PTP1B inhibition [3]. A more extensive search in specialized chemistry or pharmacology

databases might yield the information you need.
Consider Experimental Testing: If the data is critical and unavailable in published works, conducting

the in vitro assay described above would be the definitive approach to obtaining the IC50 value for
palitantin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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